Cas no 16357-42-9 (Benzoic acid, 3-cyano-4-methoxy-, ethyl ester)

• Product Name: Benzoic acid, 3-cyano-4-methoxy-, ethyl ester
• CAS No: 16357-42-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD18396241
• CID: 3806804
• Update Time: 2025-07-02

Benzoic acid, 3-cyano-4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-4-methoxy-, ethyl ester

• MDL： MFCD18396241
• Inchi： 1S/C11H11NO3/c1-3-15-11(13)8-4-5-10(14-2)9(6-8)7-12/h4-6H,3H2,1-2H3
• InChI Key： YCWPLXYPNQXYHV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC)C(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 3-cyano-4-methoxy-, ethyl ester

Comprehensive Overview of Benzoic acid, 3-cyano-4-methoxy-, ethyl ester (CAS No. 16357-42-9)

Benzoic acid, 3-cyano-4-methoxy-, ethyl ester (CAS No. 16357-42-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a cyano group and methoxy substituent, grants unique reactivity, making it valuable for constructing complex molecules. This ester derivative of benzoic acid is particularly noted for its role in optimizing drug bioavailability and enhancing chemical stability in formulations.

In recent years, the demand for 3-cyano-4-methoxy benzoic acid derivatives has surged due to their applications in green chemistry and sustainable synthesis. Researchers highlight its potential as a bio-based building block, aligning with global trends toward eco-friendly industrial processes. The compound’s low toxicity profile and compatibility with catalytic reactions further elevate its relevance in modern organic chemistry.

The synthesis of ethyl 3-cyano-4-methoxybenzoate typically involves esterification under mild conditions, preserving its functional groups. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for pharmaceutical-grade applications. Industry reports emphasize its growing adoption in API (Active Pharmaceutical Ingredient) development, particularly for anti-inflammatory and antimicrobial agents.

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Emerging studies explore the compound’s role in photovoltaic materials and OLED technology, leveraging its electron-withdrawing cyano group for enhanced charge transport. Such innovations align with searches for "organic electronics materials" and "high-performance esters in energy devices", underscoring its multidisciplinary appeal.

Regulatory compliance is another focal point. While Benzoic acid, 3-cyano-4-methoxy-, ethyl ester is not classified as hazardous, proper storage guidelines (e.g., inert atmosphere, low humidity) are recommended to maintain stability. Safety data sheets (SDS) detail handling precautions, reinforcing its suitability for GMP-certified facilities.

In conclusion, CAS 16357-42-9 exemplifies the intersection of traditional chemistry and cutting-edge applications. Its versatility in drug design, material science, and catalysis positions it as a compound of enduring scientific and commercial significance.